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Compound of Interest

Compound Name: Lappaol F

Cat. No.: B608464

Introduction

Lappaol F, a lignan isolated from Arctium lappa (burdock), has demonstrated significant anti-
cancer properties.[1][2][3] Mechanistic studies have revealed that Lappaol F exerts its effects
primarily through the inhibition of the Hippo-Yes-associated protein (YAP) signaling pathway.[3]
[4][5] This pathway is a critical regulator of cell proliferation, apoptosis, and organ size, and its
dysregulation is implicated in the development and progression of various cancers.[4] Lappaol
F has been shown to downregulate the expression of YAP and its downstream target genes,
leading to cell cycle arrest and apoptosis in cancer cells.[1][3][4] These characteristics make
Lappaol F a valuable tool for high-throughput screening (HTS) campaigns aimed at
discovering novel modulators of the Hippo-YAP pathway.

These application notes provide protocols for HTS assays designed to identify novel inhibitors
of the Hippo-YAP signaling pathway, utilizing Lappaol F as a reference compound.

Key Applications
e Primary Screening: High-throughput screening of small molecule libraries to identify

inhibitors of the Hippo-YAP signaling pathway.

e Secondary Screening & Hit Validation: Confirmation and characterization of primary hits
through dose-response analysis and orthogonal assays.
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e Mechanism of Action Studies: Elucidation of the mechanism of action of novel inhibitors by
comparing their effects to those of Lappaol F.

Quantitative Data Summary

The following table summarizes the reported in vitro anti-proliferative activity of Lappaol F
across various cancer cell lines. This data is crucial for establishing appropriate positive control
concentrations in HTS assays.

Cell Line Cancer Type IC50 (uM) at 72h Citation
HelLa Cervical Cancer 41.5 [1][3]
MDA-MB-231 Breast Cancer 26.0 [11[3]
SW480 Colorectal Cancer 45.3 [11[3]
PC3 Prostate Cancer 42.9 [1][3]

Table 1: Anti-proliferative Activity of Lappaol F

Signaling Pathway

The Hippo-YAP signaling pathway is a key target of Lappaol F. Understanding this pathway is
essential for designing and interpreting HTS assays.
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Caption: Lappaol F inhibits the Hippo-YAP pathway by upregulating 14-3-3c and
downregulating YAP expression.

Protocols

Protocol 1: Cell-Based HTS Assay for Hippo-YAP
Pathway Inhibitors

This protocol describes a primary high-throughput screen to identify inhibitors of the Hippo-YAP
pathway using a stable cell line expressing a YAP/TEAD-responsive luciferase reporter.

Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.medchemexpress.com/lappaol-f.html
https://patents.google.com/patent/US9895345B2/en
https://patents.google.com/patent/US9895345B2/en
https://pubmed.ncbi.nlm.nih.gov/34010589/
https://pubmed.ncbi.nlm.nih.gov/34010589/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8143639/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8143639/
https://www.tandfonline.com/doi/abs/10.1080/13880209.2021.1923759
https://www.benchchem.com/product/b608464#high-throughput-screening-applications-for-lappaol-f
https://www.benchchem.com/product/b608464#high-throughput-screening-applications-for-lappaol-f
https://www.benchchem.com/product/b608464#high-throughput-screening-applications-for-lappaol-f
https://www.benchchem.com/product/b608464#high-throughput-screening-applications-for-lappaol-f
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608464?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

